molecular formula C7H9ClN2O2 B2563221 5-(Aminomethyl)pyridine-2-carboxylic acid;hydrochloride CAS No. 2137792-08-4

5-(Aminomethyl)pyridine-2-carboxylic acid;hydrochloride

Cat. No.: B2563221
CAS No.: 2137792-08-4
M. Wt: 188.61
InChI Key: RUISOOVIZKGHJE-UHFFFAOYSA-N
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Description

5-(Aminomethyl)pyridine-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2137792-08-4 . It has a molecular weight of 188.61 . This compound is typically stored at room temperature and is available in powder form .

Scientific Research Applications

Synthesis and Chemical Properties

5-(Aminomethyl)pyridine-2-carboxylic acid; hydrochloride serves as a precursor for various chemically active compounds used in scientific research. Its derivatives are synthesized for exploring their biological activities, such as antihypertensive properties. For instance, the synthesis of substituted 5-amino-2-pyridinecarboxylic acids has shown significant antihypertensive effects in models like spontaneously hypertensive rats, indicating its potential for developing blood pressure management drugs (Finch et al., 1978).

Antimicrobial and Anticancer Research

Moreover, derivatives of 5-(Aminomethyl)pyridine-2-carboxylic acid; hydrochloride have been synthesized and evaluated for their antimicrobial activities, showcasing the compound's relevance in developing new antimicrobial agents. These efforts contribute to a broader understanding of chemical structures that are effective against bacterial and fungal infections (Patel et al., 2011). Additionally, its analogs have been investigated for potential anticancer properties, further demonstrating the compound's utility in medicinal chemistry research aimed at cancer treatment strategies (Temple et al., 1983).

Coordination Chemistry and Crystal Engineering

In coordination chemistry and crystal engineering, 5-(Aminomethyl)pyridine-2-carboxylic acid; hydrochloride derivatives are used to synthesize complexes with metals, aiding in the development of materials with electrochemical and catalytic applications. Such research not only advances our understanding of metal-ligand interactions but also contributes to the innovation of materials for various technological applications (Mirzaei et al., 2014).

Properties

IUPAC Name

5-(aminomethyl)pyridine-2-carboxylic acid;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2O2.ClH/c8-3-5-1-2-6(7(10)11)9-4-5;/h1-2,4H,3,8H2,(H,10,11);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RUISOOVIZKGHJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC=C1CN)C(=O)O.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

188.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2137792-08-4
Record name 5-(aminomethyl)pyridine-2-carboxylic acid hydrochloride
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